2-Tert-butyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 2-tert-butyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C14H17NO2S/c1-14(2,3)13-15-11-10(12(16)17-13)8-6-4-5-7-9(8)18-11/h4-7H2,1-3H3
• InChI Key: PXJAFAZWDJVXBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(C3=C(S2)CCCC3)C(=O)O1
• Molecular Formula: C14H17NO2S
• Molecular Weight: 263.36 g/mol

Description

2-Tert-butyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]oxazin-4-one, also known as TBOA, is a potent and selective inhibitor of excitatory amino acid transporters (EAATs). EAATs are responsible for the clearance of glutamate from the synaptic cleft, and their dysfunction has been implicated in various neurological disorders.

Scientific Research Applications

Catalysis and Ligand Design

• 2-Tert-butyl-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]oxazin-4-one serves as a ligand in transition metal catalysis. Researchers have explored its use in:

Hydroamination Reactions

• 2-Tert-butyl-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]oxazin-4-one has been explored as a cocatalyst in titanium-catalyzed intermolecular hydroamination. This reaction is valuable for constructing carbon-nitrogen bonds.

Ring-Opening Reactions

• Researchers have investigated 2-Tert-butyl-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]oxazin-4-one as a single-site catalyst precursor for ring-opening reactions. These transformations are essential in polymer chemistry and material science.

For more details, you can find the compound on Benchchem: [2-Tert-butyl-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]oxazin-4-one](https://www.benchchem.com/product/b2838047) . Additionally, you can explore related compounds like 4,4’,4’‘-Tri-tert-Butyl-2,2’:6’,2’'-terpyridine , which also has interesting applications in catalysis and ligand design.

Sigma-Aldrich: 4,4’,4’‘-Tri-tert-Butyl-2,2’:6’,2’'-terpyridine [Benchchem: 2-Tert-butyl-5,6,7,8-tetrahydro-1benzothiolo[2,3-d][1,3]oxazin-4-one](https://www.benchchem.com/product/b2838047)